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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for C.I.

Disperse Blue 85 (C.I. 11370), a single azo class dye. The synthesis involves a two-step

process: the diazotization of 2,4-Dinitro-6-chloroaniline, followed by an azo coupling reaction

with N-hydroxyethyl-1-naphthylamine. This document outlines the general experimental

protocols for these key transformations and presents the physicochemical properties of the

resulting dye.

Physicochemical Properties of Disperse Blue 85
Property Value

C.I. Name Disperse Blue 85

C.I. Number 11370

CAS Number 12222-83-2

Molecular Formula C₁₈H₁₄ClN₅O₅

Molecular Weight 415.79 g/mol

Appearance Dark blue powder

Solubility Insoluble in water
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Synthesis Pathway
The synthesis of Disperse Blue 85 is a classic example of azo dye formation, a cornerstone of

industrial organic synthesis. The overall logical relationship of the synthesis is depicted in the

workflow diagram below.

Step 1: Diazotization

Step 2: Azo Coupling
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Caption: General workflow for the synthesis of Disperse Blue 85.

Experimental Protocols
While a specific, detailed experimental protocol with precise quantitative data for the synthesis

of Disperse Blue 85 is not readily available in public literature, the following are general

procedures for the key reactions based on the synthesis of analogous azo disperse dyes.

These protocols are intended to provide a foundational methodology for researchers.

Protocol 1: Diazotization of 2,4-Dinitro-6-chloroaniline
The diazotization of 2,4-Dinitro-6-chloroaniline is a critical step in the synthesis of Disperse
Blue 85. This process involves the conversion of the primary aromatic amine into a diazonium
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salt, which is a highly reactive intermediate. The following is a general experimental workflow

for this transformation.

Start: Prepare Reactants

Slowly add 2,4-Dinitro-6-chloroaniline
to Nitrosyl Sulfuric Acid

Maintain temperature at 23°C during addition

Raise temperature to 25°C after addition

Stir and react for 6 hours

End: Obtain 2,4-Dinitro-6-chloroaniline
diazonium salt solution

Click to download full resolution via product page

Caption: Experimental workflow for the diazotization of 2,4-Dinitro-6-chloroaniline.

Methodology:

Preparation of Nitrosyl Sulfuric Acid: In a suitable reaction vessel, prepare nitrosyl sulfuric

acid. The specific quantities would be determined by the molar equivalents required for the

reaction.
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Addition of Amine: Slowly and carefully add 2,4-Dinitro-6-chloroaniline to the nitrosyl sulfuric

acid. It is crucial to control the rate of addition to maintain the reaction temperature at

approximately 23°C.

Reaction: After the addition is complete, raise the temperature to 25°C and allow the reaction

to proceed with continuous stirring for approximately 6 hours.

Completion: The resulting solution contains the diazonium salt of 2,4-Dinitro-6-chloroaniline,

which should be used immediately in the subsequent coupling reaction.

Protocol 2: Azo Coupling with N-hydroxyethyl-1-
naphthylamine
The second stage of the synthesis is the azo coupling reaction, where the diazonium salt

reacts with the coupling component, N-hydroxyethyl-1-naphthylamine, to form the final

Disperse Blue 85 dye.

Methodology:

Preparation of Coupling Component Solution: In a separate reaction vessel, dissolve N-

hydroxyethyl-1-naphthylamine in a suitable solvent. The choice of solvent and the need for

any additives would depend on the specific reaction conditions being optimized.

Cooling: Cool the solution of the coupling component to a low temperature, typically between

0-5°C, using an ice bath.

Coupling Reaction: Slowly add the freshly prepared diazonium salt solution from Protocol 1

to the cooled coupling component solution with vigorous stirring. The rate of addition should

be controlled to maintain the low temperature of the reaction mixture.

pH Adjustment: The pH of the reaction mixture may need to be adjusted to facilitate the

coupling reaction. This is often achieved by the addition of a base, such as sodium acetate

or a dilute solution of sodium hydroxide.

Precipitation and Isolation: The Disperse Blue 85 dye will precipitate out of the solution

upon formation. The solid product is then collected by filtration.
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Washing and Drying: The collected dye should be washed thoroughly with cold water to

remove any unreacted starting materials and byproducts. The final product is then dried

under appropriate conditions.

Concluding Remarks
The synthesis of Disperse Blue 85 follows a well-established and robust chemical pathway

common to the production of many azo dyes. The key to a successful synthesis lies in the

careful control of reaction conditions, particularly temperature, during both the diazotization and

coupling steps. While specific quantitative data on reaction yields and purity for Disperse Blue
85 are not widely published, the protocols provided herein offer a solid foundation for its

laboratory-scale preparation. Further optimization of these procedures would be necessary to

achieve high yields and purity for industrial applications. Researchers are encouraged to

consult specialized literature and patents for more detailed information on the manufacturing

processes of similar disperse dyes.

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of
Disperse Blue 85]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198607#synthesis-pathway-for-disperse-blue-85]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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